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Compound of Interest

Compound Name: Dihydro K22

Cat. No.: B14092602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Dihydro
K22 (CAS No. 2926907-58-4), a derivative of the antiviral agent K22.[1] Adherence to these

guidelines is essential for ensuring laboratory safety and the integrity of experimental

outcomes. Dihydro K22 is intended for laboratory research purposes only.[1]

Chemical and Physical Properties
Dihydro K22 is a complex organic molecule with the chemical formula C27H27BrN2O3.[2] A

summary of its key identifiers and properties is provided in the table below.

Property Value

CAS Number 2926907-58-4

Molecular Formula C27H27BrN2O3

Molecular Weight 507.42 g/mol

Synonyms
N-(1-(4-(4-bromophenyl)-4-hydroxypiperidin-1-

yl)-1-oxo-3-phenylpropan-2-yl)benzamide
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Dihydro K22 is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[2] It is imperative to handle this compound with appropriate care to minimize

exposure and prevent environmental contamination.

GHS Hazard Classification
Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life

Chronic Aquatic Toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Dihydro K22. The following table

outlines the minimum required PPE.

Body Part Required PPE

Eyes Safety goggles with side-shields

Hands Protective gloves

Body Impervious clothing

Respiratory Suitable respirator

Safe Handling and Storage Workflow
Proper handling and storage are critical to maintaining the stability of Dihydro K22 and

ensuring a safe laboratory environment. The following workflow outlines the necessary steps

from receipt to disposal.
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Receiving and Storage

Experimental Handling

Post-Experiment and Disposal

Receive Dihydro K22

Store in tightly sealed container
Powder: -20°C

In Solvent: -80°C

Don appropriate PPE

Prepare for experiment

Weigh in a ventilated enclosure

Dissolve in appropriate solvent

Conduct experiment in a well-ventilated area

Decontaminate surfaces and equipment

Experiment complete

Collect all waste in a labeled, sealed container

Dispose of waste through an approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dihydro K22.
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Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Accidental Release Measures
Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.

Clean-up: Absorb solutions with an inert, finely-powdered liquid-binding material.

Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose: Dispose of contaminated material in accordance with institutional and regulatory

guidelines.

First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Check for and remove any contact

lenses. Continue to rinse for at least 15 minutes.

Get medical attention.

Skin Contact

Flush contaminated skin with plenty of water.

Remove contaminated clothing and shoes. Get

medical attention if symptoms occur.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. Get

medical attention if adverse health effects

persist or are severe.

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Get medical attention if symptoms

occur.

Biological Activity and Experimental Protocols
Dihydro K22 is a derivative of K22, a potent antiviral compound.[1] K22 has been shown to

inhibit a broad range of coronaviruses and flaviviruses.[3][4] The proposed mechanism of

action for K22 involves the inhibition of viral replication by preventing the formation of double-

membrane vesicles, which are essential for viral RNA synthesis.[3]
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Caption: Proposed antiviral mechanism of action for K22.

While specific experimental protocols for Dihydro K22 are not readily available in the reviewed

literature, the methodologies used for its parent compound, K22, provide a strong framework

for its application in antiviral research. The following is a representative protocol for an in vitro

antiviral activity assay using K22.

Example Protocol: In Vitro Antiviral Activity Assay for
K22
This protocol is adapted from studies on the antiviral effects of K22 on various viruses.

Objective: To determine the concentration at which K22 inhibits viral replication in cell culture.

Materials:
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Vero E6 cells (or other susceptible cell line)

96-well cell culture plates

Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS)

and antibiotics

Virus stock of known titer

K22 stock solution (in DMSO)

Cell viability assay reagent (e.g., MTT, MTS)

Plate reader

Procedure:

Cell Seeding: Seed Vero E6 cells in a 96-well plate at a density that will result in a confluent

monolayer on the day of infection. Incubate at 37°C with 5% CO2.

Compound Preparation: Prepare serial dilutions of K22 in DMEM. Also, prepare a vehicle

control (DMSO) at the same concentration as the highest concentration of K22 used.

Pre-treatment: When cells are confluent, remove the growth medium and add the prepared

K22 dilutions and controls to the wells. Incubate for 2-4 hours.

Infection: Following pre-treatment, infect the cells with the virus at a predetermined

multiplicity of infection (MOI).

Incubation: Incubate the infected plates for the desired time period (e.g., 24-72 hours),

depending on the virus's replication cycle.

Assessment of Viral Inhibition:

Plaque Reduction Assay: For viruses that form plaques, a plaque reduction assay can be

performed to quantify the reduction in viral titer.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14092602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


qRT-PCR: Viral RNA can be extracted from the cells or supernatant and quantified by

qRT-PCR to measure the reduction in viral replication.

Immunofluorescence: Cells can be fixed and stained for viral antigens to visualize and

quantify the extent of infection.

Cytotoxicity Assay: In a parallel plate with uninfected cells, perform a cell viability assay to

determine the cytotoxic effects of K22 at the tested concentrations.

Disposal Plan
All waste materials contaminated with Dihydro K22, including unused compound, solutions,

contaminated labware, and personal protective equipment, must be collected in a designated,

sealed, and clearly labeled hazardous waste container.[2] Disposal must be carried out through

an approved and licensed waste disposal company, in accordance with all local, state, and

federal regulations.[2] Under no circumstances should Dihydro K22 or its waste be released

into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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